Cas no 1876262-21-3 ([1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine)

• Product Name: [1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine
• CAS No: 1876262-21-3
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 6334396
• PubChem ID: 165752331
• Update Time: 2025-11-03

[1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-4577462
• [1-(4-chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine
• 1876262-21-3
• [1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine

• Inchi： 1S/C12H17ClN2/c1-12(8-14)6-7-15(9-12)11-4-2-10(13)3-5-11/h2-5H,6-9,14H2,1H3
• InChI Key： LRSDICWFUKDASJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCC(C)(CN)C1

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on [1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine

Comprehensive Overview of [1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine (CAS No. 1876262-21-3)

The compound [1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine (CAS No. 1876262-21-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its pyrrolidine core, coupled with a 4-chlorophenyl substituent, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive amines.

One of the most searched questions about this compound is: "What are the pharmacological properties of [1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine?" Studies suggest that its amine functional group and chlorinated aromatic ring contribute to its binding affinity for specific receptors, which could be leveraged in the design of novel neuromodulators. The presence of the methyl group at the 3-position of the pyrrolidine ring further enhances its metabolic stability, a critical factor in drug development.

In the context of green chemistry and sustainable synthesis, CAS No. 1876262-21-3 has been explored as a candidate for catalyzed asymmetric reactions. Its chiral center offers opportunities for enantioselective transformations, aligning with the growing demand for stereochemically pure pharmaceuticals. This aligns with trending topics like "sustainable drug synthesis" and "chiral auxiliaries in medicinal chemistry," which are frequently queried in academic and industrial forums.

Another hot topic is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating whether [1-(4-Chlorophenyl)-3-methylpyrrolidin-3-yl]methanamine derivatives could modulate dopaminergic or serotonergic pathways. Computational modeling studies have highlighted its compatibility with blood-brain barrier (BBB) penetration, a key consideration for CNS-targeted drugs.

The compound's synthetic accessibility is another area of interest. Recent publications describe optimized routes for its preparation using microwave-assisted synthesis or flow chemistry, techniques that reduce reaction times and improve yields. These methods resonate with industry trends toward "high-efficiency molecular fabrication," a phrase increasingly searched by chemists and process engineers.

From a structure-activity relationship (SAR) perspective, modifications to the methanamine moiety or chlorophenyl group have shown promising variations in bioactivity. This has led to its inclusion in fragment-based drug design libraries, where it serves as a scaffold for generating lead compounds with improved selectivity and potency.

In summary, CAS No. 1876262-21-3 represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from CNS drug candidates to catalytic synthesis—make it a subject of ongoing research, reflecting broader scientific priorities like precision medicine and sustainable methodologies. As inquiries into "pyrrolidine derivatives in drug discovery" continue to rise, this compound remains at the forefront of innovation.